Cas no 2138172-33-3 (ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate)

• Product Name: ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate
• CAS No: 2138172-33-3
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 6279438
• PubChem ID: 165473925
• Update Time: 2025-05-23

ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate
• 2138172-33-3
• EN300-1105079

• Inchi： 1S/C15H24O4/c1-3-7-12(16)10-13(15(18)19-4-2)14(17)11-8-5-6-9-11/h11,13H,3-10H2,1-2H3
• InChI Key： GPRFVXQLMRMCGX-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)CC(CCC)=O)C1CCCC1

Computed Properties

• Exact Mass: 268.16745924g/mol
• Monoisotopic Mass: 268.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate

Ethyl 2-Cyclopentanecarbonyl-4-Oxoheptanoate: A Comprehensive Overview

Ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate, identified by the CAS number 2138172-33-3, is a versatile organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals, materials science, and specialty chemicals. The molecule consists of a cyclopentane ring fused with a carbonyl group and an ethyl ester moiety, making it a valuable intermediate in organic synthesis.

The structural complexity of ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate lies in its ability to act as a platform for further functionalization. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the design of drugs targeting metabolic disorders. Researchers have explored its potential as a precursor for synthesizing bioisosteres, which are molecules that mimic the biological activity of natural compounds but with improved pharmacokinetic profiles.

In the realm of materials science, ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate has been investigated for its role in the synthesis of advanced polymers and coatings. Its ester functionality makes it a suitable candidate for polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient incorporation into complex polymer networks.

The synthesis of ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent esterification. However, recent breakthroughs in catalytic methodologies have streamlined its production, reducing both time and cost. Green chemistry principles have also been applied to this synthesis process, minimizing environmental impact and enhancing sustainability.

Beyond its synthetic applications, ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate has shown promise in the field of analytical chemistry as a chiral auxiliary. Its ability to induce asymmetry in otherwise symmetric molecules has made it invaluable in enantioselective syntheses. This property is particularly advantageous in the pharmaceutical industry, where the stereochemistry of compounds plays a critical role in their efficacy and safety.

In conclusion, ethyl 2-cyclopentanecarbonyl-4-oxoheptanoate stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, combined with recent advancements in synthetic and catalytic techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.